Cas no 1211154-31-2 (N-(1-cyanocyclopentyl)-2-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}acetamide
• CAS No: 1211154-31-2
• MF: C₁₉H₂₅FN₄O
• MW: 344.426407575607
• CID: 5855127
• PubChem ID: 45794351
• Update Time: 2025-10-31

N-(1-cyanocyclopentyl)-2-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}acetamide
• CCG-321093
• Z46506088
• N-(1-cyanocyclopentyl)-2-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]acetamide
• EN300-26685162
• 1211154-31-2
• AKOS034394052

• Inchi： 1S/C19H25FN4O/c20-17-6-2-1-5-16(17)13-23-9-11-24(12-10-23)14-18(25)22-19(15-21)7-3-4-8-19/h1-2,5-6H,3-4,7-14H2,(H,22,25)
• InChI Key： IKDGRKQYOQQQOP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1CCN(CC(NC2(C#N)CCCC2)=O)CC1

Computed Properties

• Exact Mass: 344.20123960g/mol
• Monoisotopic Mass: 344.20123960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Additional information on N-(1-cyanocyclopentyl)-2-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}acetamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-2-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}acetamide (CAS No. 1211154-31-2)

N-(1-cyanocyclopentyl)-2-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}acetamide, with the CAS number 1211154-31-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a cyanocyclopentyl group, a fluorophenylmethyl moiety, and a piperazine core, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

The compound's molecular structure is characterized by its acetamide backbone, which is known for its versatility in medicinal chemistry. The inclusion of a fluorophenyl group enhances its binding affinity to certain receptors, while the piperazine ring contributes to its pharmacokinetic properties. These features make N-(1-cyanocyclopentyl)-2-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}acetamide a promising candidate for further exploration in drug design, particularly in areas such as neurological disorders and metabolic diseases, which are currently trending topics in biomedical research.

In recent years, the scientific community has shown increasing interest in compounds like 1211154-31-2 due to their potential to address unmet medical needs. For instance, the rise of neurodegenerative diseases such as Alzheimer's and Parkinson's has spurred the search for novel therapeutic agents. The fluorophenyl and piperazine components of this compound suggest possible interactions with dopamine receptors and serotonin transporters, which are critical targets in treating these conditions. This connection to high-impact research areas enhances the compound's relevance and appeal to both academic and industrial researchers.

Another area where N-(1-cyanocyclopentyl)-2-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}acetamide may find application is in the field of oncology. The cyanocyclopentyl group, in particular, has been studied for its role in inhibiting certain enzymatic pathways involved in cancer progression. With the global focus on targeted cancer therapies, this compound's unique structure could offer new avenues for developing selective inhibitors with fewer side effects compared to traditional chemotherapy.

From a synthetic chemistry perspective, the compound's CAS No. 1211154-31-2 represents a challenging yet rewarding target for organic synthesis. The presence of multiple functional groups, including the nitrile and amide functionalities, requires sophisticated synthetic strategies to achieve high yields and purity. This aspect makes it a valuable subject for advanced chemistry courses and research projects, particularly those focusing on heterocyclic chemistry and medicinal chemistry optimization.

The growing popularity of computational drug design and AI-driven molecular modeling has also brought attention to compounds like 1211154-31-2. Researchers are leveraging machine learning algorithms to predict its binding modes and optimize its pharmacological profile. This intersection of chemistry and technology is a hot topic in modern drug discovery, making the compound a relevant case study for discussions on digital transformation in pharmaceuticals.

In summary, N-(1-cyanocyclopentyl)-2-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}acetamide (CAS No. 1211154-31-2) is a multifaceted compound with significant potential in various research domains. Its unique structural features and relevance to pressing medical challenges position it as a valuable subject for ongoing and future studies. Whether in the context of neurological research, cancer therapy, or computational chemistry, this compound exemplifies the innovative spirit driving contemporary scientific advancements.